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An In-Depth Technical Guide to the Structural Analysis of 2-Chloro-7-methylquinoline-3-
carbaldehyde

Abstract
2-Chloro-7-methylquinoline-3-carbaldehyde is a pivotal heterocyclic compound, serving as a

versatile precursor in the synthesis of novel therapeutic agents. The quinoline scaffold is

central to numerous pharmacologically active molecules, exhibiting a wide spectrum of

activities including anticancer, antimalarial, and antibacterial properties.[1][2][3] An

unambiguous determination of its three-dimensional structure is therefore not merely an

academic exercise but a foundational requirement for rational drug design and the

development of structure-activity relationships (SAR). This guide provides a comprehensive

exploration of the synthesis and multifaceted structural analysis of 2-Chloro-7-
methylquinoline-3-carbaldehyde, integrating crystallographic, spectroscopic, and

computational methodologies to present a holistic and validated molecular profile.
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The predominant and highly efficient method for synthesizing 2-chloro-3-formylquinolines is the

Vilsmeier-Haack reaction.[4] This reaction is exceptionally effective because it utilizes a

specialized electrophile, the Vilsmeier reagent (a chloromethyliminium salt), formed from N,N-

dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[5] This reagent is potent

enough to effect an electrophilic substitution on an activated aromatic ring, leading to a

cyclization that simultaneously installs the chloro and formyl functionalities onto the quinoline

core. The reaction is particularly successful with N-arylacetamides bearing electron-donating

groups, which facilitate the crucial cyclization step.

Experimental Protocol: Synthesis of 2-Chloro-7-
methylquinoline-3-carbaldehyde[7][8]

Vilsmeier Reagent Formation: In a three-necked flask equipped with a dropping funnel and a

calcium chloride guard tube, cool N,N-dimethylformamide (DMF, 2.3 mL, 30 mmol) to 0-5 °C

in an ice-salt bath. Add phosphorus oxychloride (POCl₃, 6.5 mL, 70 mmol) dropwise with

constant stirring, ensuring the temperature does not exceed 10 °C. Stir the mixture for an

additional 30 minutes at this temperature to ensure complete formation of the Vilsmeier-

Haack adduct.

Reaction with Acetanilide: To the freshly prepared Vilsmeier reagent, add N-(3-

tolyl)acetamide (1.49 g, 10 mmol) portion-wise.

Cyclization: After the addition is complete, heat the reaction mixture to 80-90 °C and

maintain for 15 hours.[4][6] The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC).

Work-up and Isolation: Cool the mixture to room temperature and pour it carefully onto 200 g

of crushed ice with vigorous stirring.

Purification: Collect the resulting white precipitate by vacuum filtration and wash thoroughly

with cold water. The crude product can be purified by recrystallization from a petroleum

ether/ethyl acetate mixture to yield pure 2-Chloro-7-methylquinoline-3-carbaldehyde.[6]

Diagram: Vilsmeier-Haack Reaction Pathway
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Caption: Vilsmeier-Haack synthesis of the target quinoline.

Physicochemical & Structural Properties
A summary of the fundamental properties of the title compound is essential for its handling,

storage, and characterization.
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Property Value Source(s)

Molecular Formula C₁₁H₈ClNO [6][7]

Molecular Weight 205.64 g/mol [6][7]

IUPAC Name
2-chloro-7-methylquinoline-3-

carbaldehyde
[8]

CAS Number 68236-21-5 [7][8]

Physical Form Solid [8]

Melting Point 241-244 °C [7]

Density 1.312 g/cm³ [7]

Boiling Point 350.8 °C at 760 mmHg [7]

Storage Inert atmosphere, 2-8 °C [8]

Definitive Structural Elucidation: A Multi-Technique
Approach
A single analytical technique is rarely sufficient for complete structural validation. The

convergence of data from crystallography, spectroscopy, and computational modeling provides

the highest level of confidence.

X-ray Crystallography: The Gold Standard
Single-crystal X-ray diffraction provides an unambiguous determination of the molecular

structure in the solid state, revealing precise bond lengths, bond angles, and intermolecular

interactions.[9][10] For 2-Chloro-7-methylquinoline-3-carbaldehyde, crystallographic

analysis has confirmed the overall molecular geometry. The quinoline fused-ring system is

essentially planar, with a root-mean-square (r.m.s.) deviation of just 0.007 Å.[6][11] The

aldehyde (formyl) group is observed to be slightly twisted out of this plane.[6][11]

Table: Crystallographic Data for 2-Chloro-7-methylquinoline-3-carbaldehyde[6]
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions a = 15.458 Å, b = 3.9382 Å, c = 16.923 Å

β = 112.854°

Volume (V) 949.3 Å³

Molecules per unit cell (Z) 4

Experimental Protocol: Single-Crystal X-ray
Diffraction[11]

Crystal Growth: Grow suitable single crystals of the compound, typically by slow evaporation

of a saturated solution (e.g., from a petroleum ether/ethyl acetate mixture).

Crystal Mounting: Select a high-quality crystal (0.1-0.3 mm) and mount it on a goniometer

head.

Data Collection: Place the mounted crystal on a diffractometer (e.g., Bruker SMART area-

detector) equipped with an X-ray source (e.g., Mo Kα radiation).[6] Collect diffraction data by

rotating the crystal in the X-ray beam.

Data Reduction: Process the collected raw data to correct for experimental factors and to

obtain a set of unique reflection intensities.

Structure Solution & Refinement: Use specialized software (e.g., SHELXS97, SHELXL97) to

solve the phase problem and build an initial model of the structure.[6] Refine this model

against the experimental data to obtain the final, accurate atomic coordinates and thermal

parameters.

Diagram: X-ray Crystallography Workflow
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Caption: Combining experimental and computational methods.

Significance in Drug Discovery
The title compound is more than just a chemical entity; it is a strategic building block. The

presence of three distinct reactive sites—the chloro group at C2, the aldehyde at C3, and the

aromatic ring—makes it a highly versatile synthon. [12]The 2-chloro group is an excellent

leaving group for nucleophilic substitution reactions, while the aldehyde is a handle for

condensation, oxidation, or reduction to introduce immense molecular diversity. [12]These

transformations have been used to generate extensive libraries of fused and substituted

quinoline derivatives for screening against a wide array of biological targets, including those

relevant to cancer, infectious diseases, and inflammatory conditions. [1][2][3]

Conclusion
The structural analysis of 2-Chloro-7-methylquinoline-3-carbaldehyde is a prime example of

modern chemical characterization. Through the synergistic application of Vilsmeier-Haack

synthesis, definitive X-ray crystallography, comprehensive spectroscopic profiling (NMR, MS,

IR), and corroborative computational modeling, a complete and unambiguous structural identity

is established. This rigorous validation is the critical first step that underpins its use as a high-

value intermediate, enabling researchers and drug development professionals to confidently

build upon its scaffold to create the next generation of quinoline-based therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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